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Compound of Interest

Compound Name: 2-Cyanophenyl isothiocyanate

CAS No.: 81431-98-3

Cat. No.: B1345722

Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and

disposal of 2-Cyanophenyl isothiocyanate (CAS RN: 81431-98-3). Adherence to these

procedures is imperative to ensure personnel safety and regulatory compliance in the

laboratory environment.

Immediate Safety Information
2-Cyanophenyl isothiocyanate is a hazardous substance that poses significant risks upon

exposure.[1] It is classified as a skin, eye, and respiratory irritant.[1] All personnel must review

the Safety Data Sheet (SDS) thoroughly before commencing any work with this compound.

Hazard Identification:
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Hazard Statement Description GHS Pictogram

H315 Causes skin irritation GHS07

H319 Causes serious eye irritation GHS07

H335 May cause respiratory irritation GHS07

Data sourced from multiple chemical suppliers.

Signs and Symptoms of Exposure:

Inhalation: May cause respiratory tract irritation, coughing, chest tightness, and shortness of

breath.[2][3]

Skin Contact: Causes skin irritation, which may include redness, itching, and rash.[2][3]

Eye Contact: Causes serious eye irritation, including redness, pain, and watering.[2][3]

Ingestion: Harmful if swallowed. Symptoms may include abdominal pain, nausea, and

vomiting.[4]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are the primary defense against exposure to 2-
Cyanophenyl isothiocyanate.
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Protection Type Recommended Specifications

Eye/Face Protection Chemical safety goggles and a face shield.

Hand Protection

Chemical-resistant gloves. Nitrile or neoprene

are generally recommended for isocyanates, but

breakthrough times can vary. Double gloving is

advised.

Skin and Body Protection
A chemical-resistant lab coat, long pants, and

closed-toe shoes.

Respiratory Protection

All work must be conducted in a certified

chemical fume hood. If there is a potential for

exceeding exposure limits, a NIOSH-approved

respirator with an organic vapor cartridge is

required.

Note: Specific breakthrough times for 2-Cyanophenyl isothiocyanate with various glove

materials are not readily available. It is crucial to consult the glove manufacturer's specific

chemical resistance data.

Operational Plan: Step-by-Step Handling Procedure
A systematic workflow is essential for the safe handling of 2-Cyanophenyl isothiocyanate.
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Preparation

Handling

Post-Handling & Cleanup

Review Safety Data Sheet (SDS)

Verify Chemical Fume Hood Certification

Assemble and Inspect all required PPE

Work exclusively within the chemical fume hood

Dispense chemical carefully, avoiding splashes

Keep container tightly closed when not in use

Decontaminate work surfaces

Properly doff and dispose of single-use PPE

Wash hands thoroughly

Click to download full resolution via product page

Safe Handling Workflow for 2-Cyanophenyl isothiocyanate
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Experimental Protocol:

Preparation:

Before beginning any procedure, thoroughly review the Safety Data Sheet (SDS) for 2-
Cyanophenyl isothiocyanate.

Ensure that the chemical fume hood to be used has a current certification and is

functioning correctly.

Don all required Personal Protective Equipment (PPE), ensuring gloves are inspected for

any signs of degradation before use.

Handling:

Conduct all manipulations of 2-Cyanophenyl isothiocyanate within the sash of a certified

chemical fume hood.

When transferring or dispensing the chemical, use caution to prevent splashes or the

generation of dust.

Ensure the container is securely sealed when not in immediate use to prevent the release

of vapors.

Post-Handling and Cleanup:

Upon completion of the work, decontaminate all surfaces within the fume hood that may

have come into contact with the chemical.

Carefully remove and dispose of all single-use PPE, such as gloves, in the designated

hazardous waste stream.

Immediately wash hands and any potentially exposed skin with soap and water.

Disposal Plan
Proper disposal of 2-Cyanophenyl isothiocyanate and any contaminated materials is critical

to prevent environmental contamination and ensure regulatory compliance.
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Waste Segregation and Storage:

All waste containing 2-Cyanophenyl isothiocyanate must be collected in a dedicated,

properly labeled, and sealed hazardous waste container.

Do not mix this waste with other chemical waste streams unless compatibility has been

confirmed.

Store the waste container in a designated, well-ventilated, and secure area away from

incompatible materials.

Disposal Procedure:

Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste"

and the full chemical name: "2-Cyanophenyl isothiocyanate".

Collection: Arrange for the collection of the hazardous waste by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.

Documentation: Maintain all records of waste disposal as required by local, state, and

federal regulations.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

Exposure Response:
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Exposure Route Immediate Action

Inhalation
Move the affected individual to fresh air

immediately. Seek medical attention.

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill Response Workflow:
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Spill Occurs

Evacuate Immediate Area & Alert Others

Assess Spill Size and Hazard

Small Spill (Manageable Internally) Large Spill (Requires EHS)

Don Appropriate PPE

Yes

Contact EHS/Emergency Services

No Yes

Contain Spill with Absorbent Material

Clean Up Spill and Decontaminate Area

Dispose of Waste as Hazardous

Click to download full resolution via product page

Emergency Spill Response Workflow

Spill Cleanup Protocol:
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Evacuate and Alert: Immediately evacuate the area of the spill and alert nearby personnel.

Assess: From a safe distance, assess the extent of the spill. For small, manageable spills,

trained laboratory personnel may proceed with cleanup. For large or uncontrolled spills,

contact your institution's Environmental Health and Safety (EHS) department or emergency

services.

Protect: Before attempting cleanup, don the appropriate PPE, including respiratory protection

if necessary.

Contain and Clean: Cover the spill with an inert absorbent material. Once absorbed, carefully

collect the material into a designated hazardous waste container.

Decontaminate: Clean the spill area with a suitable decontamination solution.

Dispose: Seal and label the waste container and arrange for its disposal through the proper

channels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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